Cas no 93277-17-9 (3-(5-BROMO-FURAN-2-YL)-3-OXO-PROPIONITRILE)

3-(5-Bromo-furan-2-yl)-3-oxo-propionitrile is a brominated furan derivative with a reactive oxo-propionitrile functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical precursors. The presence of both bromine and nitrile groups enhances its reactivity, enabling selective cross-coupling reactions and nucleophilic substitutions. Its furan backbone contributes to applications in agrochemical and medicinal chemistry due to its bioisosteric properties. The compound’s stability under standard conditions and well-defined reactivity profile make it a valuable reagent for researchers exploring furan-based molecular architectures. Suitable for controlled functionalization, it is often utilized in palladium-catalyzed transformations and cyclization reactions.
3-(5-BROMO-FURAN-2-YL)-3-OXO-PROPIONITRILE structure
93277-17-9 structure
Product Name:3-(5-BROMO-FURAN-2-YL)-3-OXO-PROPIONITRILE
CAS No:93277-17-9
MF:C7H4BrNO2
MW:214.016160964966
CID:891872
PubChem ID:13319359
Update Time:2025-06-07

3-(5-BROMO-FURAN-2-YL)-3-OXO-PROPIONITRILE Chemical and Physical Properties

Names and Identifiers

    • 3-(5-BROMO-FURAN-2-YL)-3-OXO-PROPIONITRILE
    • 3-(5-bromofuran-2-yl)-3-oxopropanenitrile
    • 93277-17-9
    • Z317042038
    • AKOS000185037
    • CS-0248565
    • EN300-40259
    • RMAUXNHDKNKARN-UHFFFAOYSA-N
    • DTXSID40536691
    • SCHEMBL1426436
    • DB-128039
    • G45544
    • Inchi: 1S/C7H4BrNO2/c8-7-2-1-6(11-7)5(10)3-4-9/h1-2H,3H2
    • InChI Key: RMAUXNHDKNKARN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CC#N)=O)O1

Computed Properties

  • Exact Mass: 212.94254g/mol
  • Monoisotopic Mass: 212.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54Ų

3-(5-BROMO-FURAN-2-YL)-3-OXO-PROPIONITRILE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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3-(5-BROMO-FURAN-2-YL)-3-OXO-PROPIONITRILE
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SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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¥3,836.00 2023-07-11
Enamine
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3-(5-bromofuran-2-yl)-3-oxopropanenitrile
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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3-(5-bromofuran-2-yl)-3-oxopropanenitrile
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